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Compound of Interest

Compound Name: 2-Chloro-5-iodothiophene

Cat. No.: B1601333 Get Quote

An In-Depth Technical Guide to the Safe Handling of 2-Chloro-5-iodothiophene

This guide serves as an essential technical resource for researchers, scientists, and drug

development professionals working with 2-Chloro-5-iodothiophene (CAS No. 28712-49-4).

Moving beyond a standard Material Safety Data Sheet (MSDS), this document provides in-

depth analysis, field-proven insights, and self-validating protocols to ensure the highest

standards of laboratory safety and experimental integrity. Here, we delve into the causality

behind safety protocols, grounded in the physicochemical properties and toxicological profile of

this halogenated aromatic compound.

Core Chemical Identity and Physicochemical Profile
2-Chloro-5-iodothiophene is a halogenated heterocyclic compound utilized as a building

block in the synthesis of various pharmaceutical and pesticidal agents.[1] Its dual halogenation

(chlorine and iodine) on the thiophene ring presents specific reactivity and safety

considerations that must be thoroughly understood and managed.

Chemical Structure and Identification
The unique arrangement of substituents on the thiophene core dictates its chemical behavior

and potential hazards.

Caption: Molecular structure of 2-Chloro-5-iodothiophene.
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Key Physicochemical Data
The following table summarizes the essential physical and chemical properties of 2-Chloro-5-
iodothiophene. This data is critical for designing appropriate storage, handling, and

emergency response procedures.

Property Value Source

CAS Number 28712-49-4 [1][2][3]

Molecular Formula C₄H₂ClIS [1][2]

Molecular Weight 244.48 g/mol [1][2]

Synonyms Thiophene, 2-chloro-5-iodo- [2][3]

Boiling Point 210.7 °C [1]

Hazard Identification and Toxicological Insights
While specific toxicological data for 2-Chloro-5-iodothiophene is not extensively detailed in all

safety documents, its classification as a halogenated aromatic compound warrants a high

degree of caution.[4] Analogous compounds exhibit significant hazards, and it is prudent to

assume this compound shares a similar profile.

Assumed Primary Hazards:

Acute Toxicity: Likely harmful if swallowed, in contact with skin, or if inhaled.[4]

Skin and Eye Irritation: Expected to cause skin irritation and serious eye irritation.[5]

Respiratory Irritation: May cause respiratory irritation upon inhalation of vapors or mists.[6]

The mechanism of toxicity for related compounds can involve the inhibition of critical enzymes

like acetylcholinesterase, which can lead to severe neurological effects.[1] Therefore,

minimizing all routes of exposure is paramount.
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Comprehensive Risk Management and Handling
Protocols
A multi-layered approach to risk management, combining engineering controls, personal

protective equipment, and stringent operational protocols, is mandatory.

Engineering Controls: The First Line of Defense
The primary objective of engineering controls is to contain the chemical at the source,

preventing its release into the work environment.

Chemical Fume Hood: All handling of 2-Chloro-5-iodothiophene must be conducted within

a certified chemical fume hood to control vapor and aerosol exposure.[4]

Ventilation: The laboratory must be well-ventilated to prevent the accumulation of fugitive

emissions.[2][7]

Safety Equipment: Eyewash stations and safety showers must be readily accessible and

located close to the workstation.[8]

Personal Protective Equipment (PPE): A Non-Negotiable
Barrier
PPE is essential to protect personnel from chemical exposure in the event of a containment

breach. The selection of appropriate PPE must be based on the potential hazards and routes of

exposure.[9][10]
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Body Part Recommended PPE
Rationale and
Specifications

Hands

Chemical-resistant gloves

(Butyl rubber or Viton®

recommended).[4]

Halogenated aromatic

compounds can degrade

common glove materials like

nitrile.[4] Always inspect gloves

before use and practice proper

removal techniques to avoid

skin contact.[11]

Eyes/Face

Safety goggles with side-

shields or a full-face shield.[10]

[12]

Standard safety glasses are

insufficient. Chemical splash

goggles conforming to ANSI

Z87.1 or EN 166 are required

to prevent splashes from

reaching the eyes.[12][13] A

face shield is necessary when

there is a significant splash

risk.[12]

Body
Flame-retardant lab coat and a

chemical-resistant apron.[4]

A fully buttoned lab coat

provides a primary barrier. An

apron adds a layer of

protection against spills and

splashes.[4]

Respiratory
NIOSH-approved respirator (if

necessary).

A respirator is required if

engineering controls are

insufficient or during a large

spill.[12][14] The type (e.g., air-

purifying with organic vapor

cartridge) should be selected

based on a formal risk

assessment.[8]

Safe Handling and Storage Workflow
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Adherence to a systematic workflow is crucial for minimizing risk during routine handling and

storage.

Start: Prepare for Handling

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Verify Fume Hood Functionality

3. Retrieve Chemical from Storage

4. Perform Experiment
in Fume Hood

5. Decontaminate Glassware
and Surfaces

6. Dispose of Waste in
Designated Hazardous Waste Container

7. Return Chemical to Storage
(Tightly Closed Container)

8. Doff and Dispose of PPE
(Gloves First)

9. Wash Hands Thoroughly

End: Procedure Complete
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Click to download full resolution via product page

Caption: Standard workflow for safely handling 2-Chloro-5-iodothiophene.

Storage Requirements:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[2][13][15]

Keep away from heat, sparks, open flames, and other sources of ignition.[6][8][15]

Store separately from incompatible materials such as strong oxidizing agents and strong

bases.[8][15]

Emergency Response Protocols
Immediate and correct action during an emergency can significantly mitigate harm to personnel

and the environment.

First-Aid Measures: Immediate Response to Exposure
The following protocols should be initiated immediately while seeking professional medical

attention.[7] Ensure medical personnel are aware of the chemical involved.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1601333?utm_src=pdf-body-img
https://www.benchchem.com/product/b1601333?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-chloro-5-iodothiophene.htm
https://www.echemi.com/sds/2-acetyl-5-chlorothiophene-pid_Rock11706.html
https://www.fishersci.com/store/msds?partNumber=AC187880100&productDescription=2-IODOTHIOPHENE+98%2B%25+10ML&vendorId=VN00032119&countryCode=US&language=en
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-KR-Site/ko_KR/-/KRW/ShowDocument-File?ProductSKU=MDA_CHEM-841746&DocumentType=MSD&DocumentId=841746_SDS_CY_EN.PDF&DocumentUID=681297&Language=EN&Country=CY&Origin=PDP
https://www.fishersci.com/store/msds?partNumber=AC168260250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC187880100&productDescription=2-IODOTHIOPHENE+98%2B%25+10ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC168260250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC187880100&productDescription=2-IODOTHIOPHENE+98%2B%25+10ML&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA10390&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA10390&PLANT=d__ALF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First-Aid Protocol
Causality and Critical
Considerations

Inhalation

1. Move the victim to fresh air

immediately.[2][16] 2. If

breathing is difficult, administer

oxygen.[2] 3. If breathing has

stopped, perform artificial

respiration.[2][16] 4. Seek

immediate medical attention.

[2]

Rapid removal from the

contaminated atmosphere is

crucial to prevent further

absorption and potential

respiratory distress.

Skin Contact

1. Immediately remove all

contaminated clothing.[2][16]

2. Wash the affected skin with

soap and plenty of water for at

least 15 minutes.[2][16][17] 3.

Seek medical attention if

irritation persists.[16]

Prompt and thorough washing

is necessary to remove the

chemical and minimize skin

irritation or absorption.[16]

Eye Contact

1. Immediately flush eyes with

copious amounts of water for

at least 15 minutes,

occasionally lifting the upper

and lower eyelids.[2][8][17] 2.

Remove contact lenses if

present and easy to do.[11] 3.

Seek immediate medical

attention from an

ophthalmologist.[11]

Extensive irrigation is required

to ensure the chemical is

completely removed from the

eye surface and under the

eyelids to prevent severe

damage.[17]

Ingestion

1. Rinse mouth thoroughly with

water.[11] 2. Do NOT induce

vomiting.[2] 3. Never give

anything by mouth to an

unconscious person.[2] 4. Call

a physician or Poison Control

Center immediately.[2][17]

Inducing vomiting can cause

aspiration of the chemical into

the lungs, leading to further

damage. Immediate

professional medical advice is

critical.[17]
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Accidental Release Measures
In the event of a spill, a calm and systematic response is required to ensure safety and

effective cleanup.

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[11]

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: Prevent the spill from spreading and entering drains.[11] Cover drains if necessary.

[6][11]

Absorb: Use an inert, non-combustible absorbent material (e.g., sand, Chemizorb®) to soak

up the spill.[8][11]

Collect: Using non-sparking tools, carefully collect the absorbed material and place it into a

suitable, labeled container for hazardous waste disposal.[7][8]

Decontaminate: Clean the spill area thoroughly.

Report: Report the incident according to your institution's safety protocols.

Fire-Fighting Measures
This section outlines the necessary procedures for extinguishing a fire involving 2-Chloro-5-
iodothiophene.[18][19]

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[2][8] A water spray may be used to cool containers.[15]

Specific Hazards: Combustion may produce hazardous and toxic gases, including carbon

oxides (CO, CO₂), sulfur oxides, and hydrogen iodide.[15] Vapors may be heavier than air

and could travel to an ignition source and flash back.[6][8]

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA) in pressure-demand mode (MSHA/NIOSH approved).[2][6][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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